Cas no 61772-92-7 (Pyrrolidine, 2-butyl-5-heptyl-)

Pyrrolidine, 2-butyl-5-heptyl- structure
61772-92-7 structure
Product Name:Pyrrolidine, 2-butyl-5-heptyl-
CAS No:61772-92-7
MF:C15H31N
MW:225.413344621658
CID:466672
PubChem ID:581131
Update Time:2025-04-19

Pyrrolidine, 2-butyl-5-heptyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 2-butyl-5-heptyl-
    • 2-butyl-5-heptylpyrrolidine
    • DTXSID30342369
    • 61772-92-7
    • FIXZYWKWWCBXRZ-UHFFFAOYSA-N
    • SCHEMBL8818981
    • Inchi: 1S/C15H31N/c1-3-5-7-8-9-11-15-13-12-14(16-15)10-6-4-2/h14-16H,3-13H2,1-2H3
    • InChI Key: FIXZYWKWWCBXRZ-UHFFFAOYSA-N
    • SMILES: N1C(CCCC)CCC1CCCCCCC

Computed Properties

  • Exact Mass: 225.24583
  • Monoisotopic Mass: 225.245649993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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